(S)-2-Undecanol
Overview
Description
(S)-2-Undecanol is a natural product found in Ruta graveolens with data available.
Scientific Research Applications
Liquid-Phase Microextraction Method Development : (S)-2-Undecanol has been utilized in developing new liquid-phase microextraction methods. These methods are significant for extracting and determining low concentrations of polycyclic aromatic hydrocarbons (PAHs) in environmental samples, such as water. This innovative technique offers efficient extraction with simple and affordable devices (Khalili Zanjani et al., 2007).
Extraction of Heavy Metals in Soil and Vegetables : Research demonstrates that this compound is effective in extracting heavy metals from soil and vegetables. This is particularly relevant for samples irrigated with treated municipal wastewater, aiding in the monitoring and management of environmental pollution (Habibollahi et al., 2018).
Bacterial Oxidation Studies : Studies have shown that certain bacteria can oxidize long-chain methyl ketones into 1-Undecanol, which is structurally similar to this compound. This oxidation process is crucial in understanding the microbial utilization and transformation of these compounds in soil environments (Forney et al., 1967).
Antifungal Activities : this compound has been found to exhibit potent antifungal activities, particularly against Saccharomyces cerevisiae. Its efficacy as a fungicide indicates its potential application in controlling fungal growth in various environments (Kubo et al., 2003).
Environmental Monitoring and Analysis : The application of this compound in dispersive liquid-liquid microextraction techniques for environmental monitoring is noteworthy. This includes the determination of pollutants like bisphenol A in water samples, showcasing its role in environmental analysis and monitoring (Saw et al., 2017).
Spectrometric Analysis : In spectrometry, this compound has been used in the analysis of various compounds. Its role in spectrophotometric determination and analysis is significant for scientific research, particularly in identifying and quantifying chemical compounds (Moghadam et al., 2011).
Properties
CAS No. |
85617-05-6 |
|---|---|
Molecular Formula |
C11H24O |
Molecular Weight |
172.31 g/mol |
IUPAC Name |
(2S)-undecan-2-ol |
InChI |
InChI=1S/C11H24O/c1-3-4-5-6-7-8-9-10-11(2)12/h11-12H,3-10H2,1-2H3/t11-/m0/s1 |
InChI Key |
XMUJIPOFTAHSOK-NSHDSACASA-N |
Isomeric SMILES |
CCCCCCCCC[C@H](C)O |
SMILES |
CCCCCCCCCC(C)O |
Canonical SMILES |
CCCCCCCCCC(C)O |
| 85617-05-6 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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